Cas no 1032229-34-7 (1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1032229-34-7
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5383631
• Update Time: 2025-06-20

1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-
• 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17ClN4O2/c1-11-17(21-22-23(11)16-8-4-6-14(19)10-16)18(25)20-15-7-3-5-13(9-15)12(2)24/h3-10,12,24H,1-2H3,(H,20,25)
• InChI Key： LKQYBJZZYBAXAR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(C)=C(C(NC2=CC=CC(C(O)C)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1032229-34-7)

The compound 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1032229-34-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design, featuring a triazole core and carboxamide functionality, positions it as a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s chlorophenyl and hydroxyethyl substituents enhance its solubility and binding affinity, making it a subject of interest for drug formulation studies. Its CAS No. 1032229-34-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) analyses.

The rise of AI-driven drug discovery has further amplified the importance of such compounds. Platforms leveraging machine learning often utilize datasets containing 1H-1,2,3-triazole derivatives to predict bioactivity. This aligns with the growing trend of computational chemistry, where researchers seek to optimize lead compounds like 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide for enhanced efficacy and reduced side effects.

From a synthetic perspective, the preparation of CAS No. 1032229-34-7 involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling techniques. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. The compound’s molecular weight and logP values are also key parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Another area of interest is the compound’s potential role in addressing antibiotic resistance. With the global health community prioritizing novel antimicrobial agents, 1H-1,2,3-triazole-4-carboxamide derivatives are being explored for their antibacterial and antifungal properties. This aligns with searches for "new antibiotic scaffolds" and "triazole-based therapeutics," which are trending topics in scientific literature.

Furthermore, the compound’s hydroxyethyl group offers opportunities for prodrug development, a strategy increasingly adopted to improve drug delivery. This feature is particularly relevant in cancer research, where targeted therapies require precise molecular modifications. The CAS No. 1032229-34-7 is often cross-referenced in studies focusing on tyrosine kinase inhibitors and apoptosis inducers.

In summary, 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a multifaceted compound with broad applicability. Its structural complexity and biological relevance make it a valuable subject for ongoing research, particularly in the context of personalized medicine and green chemistry initiatives. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovative therapeutic development.